Cas no 62508-41-2 (Propanenitrile, 3-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-)

• Product Name: Propanenitrile, 3-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-
• CAS No: 62508-41-2
• MF: C₅H₅N₃S₃
• MW: 203.308295965195
• CID: 442262
• PubChem ID: 15159457
• Update Time: 2025-04-19

Propanenitrile, 3-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-
• 3-[(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)sulfanyl]propanenitrile
• 2-(2-cyanoethylthio)-5-mercapto-1,3,4-thiadiazole
• SCHEMBL10383278
• CCQVSLZCMBNTSG-UHFFFAOYSA-N
• DTXSID70569316
• 62508-41-2
• 3-[(5-Sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)sulfanyl]propanenitrile

• Inchi： 1S/C5H5N3S3/c6-2-1-3-10-5-8-7-4(9)11-5/h1,3H2,(H,7,9)
• InChI Key： CCQVSLZCMBNTSG-UHFFFAOYSA-N
• SMILES： S(C1=NNC(=S)S1)CCC#N

Computed Properties

• Exact Mass: 202.96475
• Monoisotopic Mass: 202.96456069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 48.18